Cas no 1048962-45-3 (1,4-Dioxepan-6-amine)

1,4-Dioxepan-6-amine is a heterocyclic amine featuring a seven-membered dioxepane ring with an amine functional group at the 6-position. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural properties, which enable its use as a versatile intermediate. The presence of both ether and amine functionalities within the same ring system allows for selective reactivity, making it suitable for applications in the development of complex molecules, including bioactive compounds and specialty chemicals. Its stability and solubility in common organic solvents further enhance its utility in synthetic workflows. Careful handling is recommended due to its potential reactivity.

1,4-Dioxepan-6-amine structure

Product Name:1,4-Dioxepan-6-amine

CAS No:1048962-45-3

MF:C₅H₁₁NO₂

MW:117.146341562271

CID:5069386

PubChem ID:55289210

Update Time:2026-03-01

1,4-Dioxepan-6-amine Chemical and Physical Properties

Names and Identifiers

- 1,4-dioxepan-6-amine
- 1,4-dioxepan-6-ylamine hydrochloride
- 1,4-Dioxepan-6-amine
- Inchi： 1S/C5H11NO2/c6-5-3-7-1-2-8-4-5/h5H,1-4,6H2
- InChI Key： MWEMWEUKFQJVMW-UHFFFAOYSA-N
- SMILES： O1CCOCC(C1)N

Computed Properties

Exact Mass: 117.078978594g/mol
Monoisotopic Mass: 117.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 59.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 44.5

1,4-Dioxepan-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D159456-100mg	1,4-dioxepan-6-amine	1048962-45-3		100mg	$ 210.00	2022-06-05
TRC	D159456-500mg	1,4-dioxepan-6-amine	1048962-45-3		500mg	$ 775.00	2022-06-05
TRC	D159456-1g	1,4-dioxepan-6-amine	1048962-45-3		1g	$ 1200.00	2022-06-05
Enamine	EN300-148317-1.0g	1,4-dioxepan-6-amine	1048962-45-3	95.0%	1.0g	$1100.0	2025-02-21
Enamine	EN300-148317-0.05g	1,4-dioxepan-6-amine	1048962-45-3	95.0%	0.05g	$924.0	2025-02-21
Enamine	EN300-148317-0.1g	1,4-dioxepan-6-amine	1048962-45-3	95.0%	0.1g	$968.0	2025-02-21
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